Cas no 150881-02-0 (Aurantiamide benzoate)

Aurantiamide benzoate is a natural product, which can be isolated from two tropical medicinal plants cunila spicata and hyptis fasciculata Aurantiamide benzoate is a potent inhibitor of xanthine oxidase with an IC50 value of 70 μ M

Aurantiamide benzoate structure

Aurantiamide benzoate structure

Product Name:Aurantiamide benzoate

CAS No:150881-02-0

Molecular Formula:C₃₂H₃₀N₂O₄

Molecular Weight:506.591608524323

CID:3026319

PubChem ID:102153907

Aurantiamide benzoate Properties

Names and Identifiers

- Aurantiamide benzoate
- Benzenepropanamide, α-(benzoylamino)-N-[(1S)-1-[(benzoyloxy)methyl]-2-phenylethyl]-, (αS)-
- 150881-02-0
- AKOS040735742
- HY-N10863
- CS-0637297
- +Expand
- InChIKey： WJJGUIYRXBJSMQ-VMPREFPWSA-N
- Inchi： 1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)34-29(22-25-15-7-2-8-16-25)31(36)33-28(21-24-13-5-1-6-14-24)23-38-32(37)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,36)(H,34,35)/t28-,29-/m0/s1
- SMILES： [C@@H](NC(C1C=CC=CC=1)=O)(C(=O)N[C@H](COC(C1C=CC=CC=1)=O)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 506.22055744g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 14
Monoisotopic Mass: 506.22055744g/mol
Heavy Atom Count: 38
Complexity: 732
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.1
Topological Polar Surface Area: 84.5Å²

Experimental Properties

Color/Form: Powder

Aurantiamide benzoate Related Literature

1. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
2. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
3. Back cover

Photochem. Photobiol. Sci., 2005,4, 647-648
4. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
5. Retraction: Elevation of USP4 antagonizes oxygen glucose deprivation/reoxygenation-evoked microglia activation and neuroinflammation-mediated neurotoxicity via the TRAF6-NF-κB signaling

RSC Adv., 2021,11, 4374-4374
6. Fractionation of elements by particle size of ashes ejected from Copahue Volcano, Argentina

Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
7. Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes

J. Mater. Chem., 1997,7, 1339-1347
8. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
9. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
10. Foods and drugs analysis

Analyst, 1906,31, 299-304

Related Categories

Natural Products and Extracts Plant Extracts Plant based Dendroviguiera sylvatica

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